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Compound of Interest

Compound Name: 3-Cyano-2-methylpyridine

Cat. No.: B167422

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-Cyano-2-
methylpyridine as a key building block in the synthesis of modern agrochemicals. This
document details the synthetic pathways to major agrochemicals, provides experimental
protocols for key transformations, and presents quantitative efficacy data for the final products.

Introduction

3-Cyano-2-methylpyridine is a valuable heterocyclic intermediate, prized for its reactive nitrile
group and substituted pyridine ring. These features allow for its elaboration into a variety of
complex molecules with significant biological activity. In the agrochemical industry, this
compound serves as a strategic precursor for the synthesis of high-value fungicides and
insecticides, contributing to the development of effective crop protection solutions.

This document will focus on the synthetic applications of 3-Cyano-2-methylpyridine in the
preparation of two notable agrochemicals: the fungicide Boscalid and the insecticide
Flonicamid.

Synthetic Pathways and Logical Relationships

The following diagram illustrates the logical workflow from the starting material, 3-Cyano-2-
methylpyridine, to the target agrochemicals, Boscalid and Flonicamid, through key
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intermediates.
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*Note: Direct trifit ylation of 2 hylnicotinic acid can be challenging.
Alternative routes often start from different pyridine precursors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

